N-(3-chloro-5-nitro-2-pyridinyl)-N-ethylamine

• IUPAC Name: 3-chloro-N-ethyl-5-nitropyridin-2-amine
• InChI: InChI=1S/C7H8ClN3O2/c1-2-9-7-6(8)3-5(4-10-7)11(12)13/h3-4H,2H2,1H3,(H,9,10)
• InChI Key: LYVVTTAVPXBFHD-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C(C=C(C=N1)[N+](=O)[O-])Cl
• Molecular Formula: C7H8ClN3O2
• DSSTOX Substance ID: DTXSID701281133
• Molecular Weight: 201.61 g/mol
• CAS RN: 1160474-57-6

Description

“N-(3-Chloro-5-nitro-2-pyridinyl)-N-methylamine” is a biochemical used for proteomics research. Its molecular formula is C6H6ClN3O2 and it has a molecular weight of 187.58.

Molecular Structure Analysis

The molecular structure of “N-(3-Chloro-5-nitro-2-pyridinyl)-N-methylamine” is represented by the formula C6H6ClN3O2.

Scientific Research Applications

Proteomics Research

N-(3-chloro-5-nitro-2-pyridinyl)-N-ethylamine: is utilized in proteomics, which is the large-scale study of proteins, particularly their structures and functions. .

Organic Synthesis

This compound serves as an important intermediate in organic synthesis. Its chemical structure allows it to undergo various reactions, including substitution and coupling reactions, which are fundamental in constructing complex organic molecules. .

Pharmaceutical Development

In pharmaceutical research, 3-chloro-N-ethyl-5-nitropyridin-2-amine is used to develop new drugs. Its nitro group and chlorine atom make it a versatile precursor for the synthesis of a wide range of pharmacologically active compounds. .

Agrochemical Production

The compound’s reactivity with various agricultural chemicals makes it a key ingredient in the production of agrochemicals. .

Material Sciences

In material sciences, N-(3-chloro-5-nitro-2-pyridinyl)-N-ethylamine is used in the development of new materials with specific properties. .

Analytical Chemistry

As an analytical reagent, this compound is employed in chemical analyses to detect, identify, or quantify other substances or to understand the composition of chemical samples. .

Mechanism of Action

Target of Action

Nitropyridine derivatives, which “N-(3-chloro-5-nitro-2-pyridinyl)-N-ethylamine” or “3-chloro-N-ethyl-5-nitropyridin-2-amine” is a part of, are often used in the synthesis of various pharmaceuticals and agrochemicals . They can interact with various biological targets depending on their specific structure and functional groups .

Mode of Action

The mode of action of nitropyridine derivatives can vary greatly depending on their specific structure and the presence of other functional groups . They can act as inhibitors, activators, or modulators of various enzymes and receptors .

Biochemical Pathways

Nitropyridine derivatives can be involved in a variety of biochemical pathways. Their specific effects can depend on their structure and the biological targets they interact with .

Pharmacokinetics

The ADME properties (Absorption, Distribution, Metabolism, and Excretion) of nitropyridine derivatives can vary greatly depending on their specific structure and functional groups . Factors such as lipophilicity, water solubility, and molecular weight can influence their bioavailability .

Result of Action

The molecular and cellular effects of nitropyridine derivatives can vary greatly depending on their specific structure and the biological targets they interact with . They can induce a variety of responses, including activation or inhibition of enzymes, modulation of receptor activity, and changes in cell signaling pathways .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of nitropyridine derivatives .